1-(4-amino-1,2,5-oxadiazol-3-yl)-N'-(2-hydroxybenzylidene)-1H-1,2,3-triazole-5-carbohydrazide
1-(4-amino-1,2,5-oxadiazol-3-yl)-N'-(2-hydroxybenzylidene)-1H-1,2,3-triazole-5-carbohydrazide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0393429
InChI:
InChI=1S/C12H10N8O3/c13-10-11(18-23-17-10)20-8(6-15-19-20)12(22)16-14-5-7-3-1-2-4-9(7)21/h1-6,21H,(H2,13,17)(H,16,22)/b14-5+
SMILES:
C1=CC=C(C(=C1)C=NNC(=O)C2=CN=NN2C3=NON=C3N)O
Molecular Formula:
C12H10N8O3
Molecular Weight:
314.26g/mol
1-(4-amino-1,2,5-oxadiazol-3-yl)-N'-(2-hydroxybenzylidene)-1H-1,2,3-triazole-5-carbohydrazide
CAS No.:
Cat. No.: VC0393429
Molecular Formula: C12H10N8O3
Molecular Weight: 314.26g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C12H10N8O3 |
|---|---|
| Molecular Weight | 314.26g/mol |
| IUPAC Name | 3-(4-amino-1,2,5-oxadiazol-3-yl)-N-[(E)-(2-hydroxyphenyl)methylideneamino]triazole-4-carboxamide |
| Standard InChI | InChI=1S/C12H10N8O3/c13-10-11(18-23-17-10)20-8(6-15-19-20)12(22)16-14-5-7-3-1-2-4-9(7)21/h1-6,21H,(H2,13,17)(H,16,22)/b14-5+ |
| Standard InChI Key | YJTUXAYTXVWISP-LHHJGKSTSA-N |
| SMILES | C1=CC=C(C(=C1)C=NNC(=O)C2=CN=NN2C3=NON=C3N)O |
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